Cas no 2229524-95-0 (3-2-(1-methylpyrrolidin-2-yl)ethylpiperidine)

• Product Name: 3-2-(1-methylpyrrolidin-2-yl)ethylpiperidine
• CAS No: 2229524-95-0
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6150232
• PubChem ID: 165708008
• Update Time: 2025-10-28

3-2-(1-methylpyrrolidin-2-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-2-(1-methylpyrrolidin-2-yl)ethylpiperidine
• 2229524-95-0
• EN300-1782622
• 3-[2-(1-methylpyrrolidin-2-yl)ethyl]piperidine

• Inchi： 1S/C12H24N2/c1-14-9-3-5-12(14)7-6-11-4-2-8-13-10-11/h11-13H,2-10H2,1H3
• InChI Key： CZOSCTUPLYJATI-UHFFFAOYSA-N
• SMILES： N1(C)CCCC1CCC1CNCCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-2-(1-methylpyrrolidin-2-yl)ethylpiperidine

3-(2-(1-Methylpyrrolidin-2-yl)ethyl)piperidine: A Comprehensive Overview

3-(2-(1-Methylpyrrolidin-2-yl)ethyl)piperidine, identified by the CAS number 2229524-95-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidines, which are six-membered cyclic amines widely studied for their role in drug design and synthesis. The structure of this compound features a piperidine ring substituted with a 1-methylpyrrolidine moiety, creating a unique chemical environment that contributes to its versatile properties.

The synthesis of 3-(2-(1-Methylpyrrolidin-2-yl)ethyl)piperidine involves advanced organic chemistry techniques, including nucleophilic substitution and ring-closing reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. The compound's stability under various conditions has also been a topic of interest, particularly in the context of its potential use in pharmaceutical formulations.

From a pharmacological perspective, 3-(2-(1-Methylpyrrolidin-2-yl)ethyl)piperidine exhibits interesting bioactivity profiles. Research indicates that it may possess anti-inflammatory and analgesic properties, making it a promising candidate for drug development in the field of pain management. Additionally, its ability to modulate neurotransmitter systems suggests potential applications in treating neurological disorders such as epilepsy and anxiety.

The structural uniqueness of this compound allows for further functionalization, enabling chemists to explore its derivatives for enhanced biological activity. For instance, recent studies have investigated the impact of substituting different groups on the piperidine ring, leading to compounds with improved solubility and bioavailability. These findings underscore the importance of structural modification in drug discovery.

In terms of industrial applications, 3-(2-(1-Methylpyrrolidin-2-yl)ethyl)piperidine has shown promise as an intermediate in the synthesis of more complex molecules. Its role as a building block in organic synthesis highlights its versatility and utility in chemical manufacturing.

The latest research on this compound also emphasizes its environmental impact and safety profile. Studies have been conducted to assess its biodegradability and toxicity, ensuring that its use aligns with eco-friendly practices. These evaluations are crucial for regulatory compliance and sustainable chemical production.

In conclusion, 3-(2-(1-Methylpyrrolidin-2-yl)ethyl)piperidine, CAS No. 2229524-95-0, represents a valuable addition to the arsenal of organic compounds with diverse applications across industries. Its continued exploration will undoubtedly lead to new insights and innovations in both academic research and industrial settings.